10.1039/C2CC00093H | Highly selective red- and green-emitting two-photonfluorescent probes for cysteine detection and their bio-imaging in living cells†

Highly selective red- and green-emitting two-photonfluorescent probes for cysteine detection and their bio-imaging in living cells†

Chemical Communications Pub Date: 2012-02-14 DOI: 10.1039/C2CC00093H

Abstract

Two highly selective two-photon fluorescent probes for cysteine over homocysteine, N-acetyl-L-cysteine, dithiothreitol, glutathione and other amino acids, and their fluorescent imaging in living cells have been shown.

Highly selective red- and green-emitting two-photonfluorescent probes for cysteine detection and their bio-imaging in living cells†

Share View Original Text

Recommended Literature

[1] Asymmetric imino-acylation of alkenes enabled by HAT-photo/nickel cocatalysis† Rui Wang,Chuan WangChem. Sci., 2023,14, 6449-6456 10.1039/D3SC01945D
[2] Designing negative feedback loops in enzymatic coacervate droplets† Nisha Modi,Siwei Chen,Imelda N. A. Adjei,Briana L. Franco,Kyle J. M. Bishop,Allie C. ObermeyerChem. Sci., 2023,14, 4735-4744 10.1039/D2SC03838B
[3] Application of the uranyl salt method to the determination of arsenic by the oxygen flask technique Analyst, 1963,88, 510-515 10.1039/AN9638800510
[4] Performance of surface renewable pH electrodes based on RuO2–graphite–epoxy composites Yan Jin,Qinghui Jin,Jianlong ZhaoAnal. Methods, 2017,9, 1650-1657 10.1039/C6AY02950G
[5] Structural transformations in zopiclone Norman Shankland,William I. F. David,Kenneth Shankland,Alan R. Kennedy,Christopher S. Frampton,Alastair J. FlorenceChem. Commun., 2001, 2204-2205 10.1039/B107075D
[6] The structure of a new high-spin five-co-ordinated nickel(II) complex Chem. Commun. (London), 1966, 300-301 10.1039/C19660000300
[7] Kinetics of actin networks formation measured by time resolved particle-tracking microrheology† Maayan Levin,Raya Sorkin,Rony Granek,Anne Bernheim-GroswasserSoft Matter, 2020,16, 7869-7876 10.1039/D0SM00290A
[8] Facile oxidation of a carbaporphyrin at the internal carbon atom: synthesis of novel benzo[18]annulene ketals† Chem. Commun., 1998, 2409-2410 10.1039/A806394J
[9] The role of the biotin linker in polymer antibody mimetics, iBodies, in biochemical assays† Vladimír Šubr,Tereza Ormsby,Pavel Šácha,Jan Konvalinka,Tomáš Etrych,Libor KostkaPolym. Chem., 2021,12, 6009-6021 10.1039/D1PY00707F
[10] Tracing nanoparticlesin vivo: a new general synthesis of positron emitting metal oxidenanoparticles by proton beam activation† Carlos Pérez-Campaña,Vanessa Gómez-Vallejo,Abraham Martin,Eneko San Sebastián,Sergio E. Moya,Torsten Reese,Ronald F. Ziolo,Jordi LlopAnalyst, 2012,137, 4902-4906 10.1039/C2AN35863H

Journal Name：Chemical Communications

Research Products

4-(Methylthio)-6-oxo-2-phenyl-1,6-dihydropyrimidine-5-carbonitrile

CAS no.: 15908-64-2
5-Bromo-2-chloroanisole

CAS no.: 16817-43-9
Desmethylraclopride

CAS no.: 119670-11-0
L-Aspartamide,L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-

CAS no.: 141923-40-2
Kifunensine

CAS no.: 109944-15-2
(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

CAS no.: 132696-46-9
N,N-Bis(2-chloro-6-fluorobenzyl)hydroxylamine

CAS no.: 175136-75-1
3-(2R)-oxiran-2-ylbenzonitrile

CAS no.: 173901-15-0
2-(2-Nitrophenyl)-1H-benzimidazole-5-carboxylic Acid

CAS no.: 190121-93-8
Benzoic acid,2-[(1-hydroxy-3-phenylbutyl)amino]-, methyl ester

CAS no.: 144761-91-1